Cas no 2229210-23-3 (4-(1-{imidazo1,2-apyrazin-3-yl}ethyl)piperidine)

• Product Name: 4-(1-{imidazo1,2-apyrazin-3-yl}ethyl)piperidine
• CAS No: 2229210-23-3
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 6093721
• PubChem ID: 165965544
• Update Time: 2025-07-21

4-(1-{imidazo1,2-apyrazin-3-yl}ethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-{imidazo1,2-apyrazin-3-yl}ethyl)piperidine
• 4-(1-{imidazo[1,2-a]pyrazin-3-yl}ethyl)piperidine
• 2229210-23-3
• EN300-1727173

• Inchi： 1S/C13H18N4/c1-10(11-2-4-14-5-3-11)12-8-16-13-9-15-6-7-17(12)13/h6-11,14H,2-5H2,1H3
• InChI Key： LKSRQMUKVIOOQT-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=CN=C2C=NC=CN12

Computed Properties

• Exact Mass: 230.153146591g/mol
• Monoisotopic Mass: 230.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 4-(1-{imidazo1,2-apyrazin-3-yl}ethyl)piperidine

Introduction to 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine (CAS No: 2229210-23-3)

4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No) 2229210-23-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The compound features a piperidine ring linked to an imidazo[1,2-apyrazine] moiety, which suggests a rich chemical diversity and functional versatility. Such structural motifs are frequently explored in the development of bioactive molecules, particularly in the quest for novel therapeutic agents.

The imidazo[1,2-apyrazine] scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Its incorporation into 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine enhances the compound's potential to modulate biological pathways. Recent studies have highlighted the importance of imidazo[1,2-apyrazines] in the design of kinase inhibitors, antimicrobial agents, and even in addressing neurological disorders. The presence of this scaffold in 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine positions it as a promising candidate for further investigation in these areas.

The piperidine ring, another key structural element of the compound, is widely recognized for its role in enhancing drug-like properties such as solubility, metabolic stability, and binding affinity. Piperidine derivatives are prevalent in approved drugs due to their favorable pharmacokinetic profiles. By combining the piperidine moiety with the imidazo[1,2-apyrazine] core, 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine may exhibit synergistic effects that could improve therapeutic efficacy. This dual structural feature makes it an intriguing subject for pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets more accurately. The virtual screening of 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine has suggested potential binding affinities with enzymes and receptors involved in inflammatory pathways, cancer progression, and infectious diseases. These predictions are supported by experimental data from high-throughput screening campaigns conducted by various research groups. The compound's ability to interact with multiple targets underscores its potential as a multitarget-directed drug (MTDD).

In vitro studies have begun to unravel the mechanistic aspects of 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine's bioactivity. Initial experiments have demonstrated inhibitory effects on certain kinases and ion channels, which are critical for maintaining cellular homeostasis. The compound's ability to modulate these targets may lead to novel therapeutic strategies for conditions where dysregulation of these pathways is implicated. For instance, its interaction with specific kinases could provide insights into developing treatments for cancers characterized by aberrant kinase activity.

The synthesis of 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels essential for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core of the molecule. These synthetic approaches not only facilitate the production of intermediates but also enable modifications that can fine-tune the pharmacological properties of the final product.

The pharmacokinetic profile of 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine is another area of active investigation. Studies using animal models have provided preliminary data on its absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are crucial for assessing its suitability for clinical development. Additionally, efforts are underway to optimize formulation strategies that could enhance bioavailability and reduce potential side effects. Such studies aim to bridge the gap between preclinical findings and clinical translation.

Regulatory considerations play a pivotal role in advancing compounds like 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine towards clinical use. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments are essential prerequisites for entering human trials. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated these processes by leveraging shared resources and expertise. The regulatory pathway ensures that only compounds with demonstrated safety and efficacy proceed to further stages of development.

The broader impact of 4-(1-{imidazo[1,2-apyrazin-3-yl}ethyl)piperidine on drug discovery extends beyond its immediate applications. Its development exemplifies the growing trend towards rational drug design using structural scaffolds known for their biological activity. This approach not only expedites the identification of lead compounds but also fosters innovation in medicinal chemistry. As research continues to uncover new biological targets and mechanisms, compounds like 4-(1-{imidazo[1,2-a pyrazin -3 -yl } ethyl ) piper id ine will likely play a central role in addressing unmet medical needs.

In conclusion, 4-( 1 - { imid azo [ 1 , 2 - ap y ra z ine - 3 - yl } eth y l ) p ip er id ine ( CAS No: 2229210 -23 - 3 ) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Its investigation into various therapeutic areas highlights its potential as a lead compound or building block for future drug development . As scientific understanding evolves , further exploration of this compound will continue to contribute valuable insights into medicinal chemistry and therapeutic innovation .